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Compound of Interest

Compound Name: 2,3-Dimethyl-2-cyclopenten-1-one

Cat. No.: B074047

Essential Safety and Handling Guide for 2,3-
Dimethyl-2-cyclopenten-1-one

This guide provides immediate and essential safety protocols for laboratory personnel handling
2,3-Dimethyl-2-cyclopenten-1-one. Adherence to these procedures is critical for ensuring
personal safety and proper management of this chemical.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3-Dimethyl-2-cyclopenten-1-one
is provided in the table below for quick reference.
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Property Value

CAS Number 1121-05-7

Molecular Formula C7H100

Molecular Weight 110.15 g/mol

Appearance Liquid

Boiling Point 80 °C at 13 hPa

Flash Point 72 °C (161.6 °F) - closed cup[1]
Density 0.968 g/mL at 25 °CJ[1]

Storage Class 10 - Combustible liquids

Standard Operating Procedure for Handling

This section outlines the step-by-step methodology for the safe handling of 2,3-Dimethyl-2-
cyclopenten-1-one from receipt to disposal.

Personal Protective Equipment (PPE)

Before handling 2,3-Dimethyl-2-cyclopenten-1-one, all personnel must be equipped with the
following personal protective equipment:

o Eye Protection: Chemical safety goggles are mandatory. For operations with a higher risk of
splashing, a face shield should also be worn.[2]

e Hand Protection: Wear appropriate chemical-resistant gloves.[2]

» Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to
avoid inhalation of vapors.[1] For situations where engineering controls are insufficient, a full-
face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges is recommended.[1]

» Body Protection: A standard laboratory coat is required. For larger quantities or increased
risk of exposure, wear suitable protective clothing.[2]
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Handling Protocol

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good
working order.

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Keep away from sources of ignition such as open flames, hot surfaces, and sparks.[1][3]
Take precautionary measures against static discharge.[1]

e During Handling:
o Avoid direct contact with skin, eyes, and clothing.[2]
o Avoid inhaling any vapors, mists, or gases that may be released.[1]

o Wash hands thoroughly after handling the chemical.[2]

Storage

» Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed to prevent leakage.[1] Containers that have been opened
must be carefully resealed and kept upright.[1]

« Store away from incompatible materials such as strong bases and oxidizing agents.[3]

First Aid Measures

In the event of exposure, follow these first aid procedures immediately:

o General Advice: In all cases of exposure, consult a physician and show them the Safety Data
Sheet for the chemical.[1]

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration and seek immediate medical attention.[1]
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» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. Consult a physician.[1]

e Eye Contact: Flush the eyes with water as a precaution.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse the mouth with water and consult a physician.[1]

Disposal Plan

o All waste materials, including empty containers and contaminated absorbents, should be
placed in a suitable, closed container labeled for chemical waste.

» Disposal must be carried out in accordance with local, state, and federal regulations. Do not
let the product enter drains.[1]

Emergency Spill Response Workflow

The following diagram outlines the procedural workflow for managing a spill of 2,3-Dimethyl-2-
cyclopenten-1-one.
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Caption: Workflow for handling a chemical spill of 2,3-Dimethyl-2-cyclopenten-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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